N,N-dibenzyl-2-(N-methylsulfonylanilino)acetamide

• IUPAC Name: N,N-dibenzyl-2-(N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C23H24N2O3S/c1-29(27,28)25(22-15-9-4-10-16-22)19-23(26)24(17-20-11-5-2-6-12-20)18-21-13-7-3-8-14-21/h2-16H,17-19H2,1H3
• InChI Key: CHNDDZNLOSEDLZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)N(CC1=CC=CC=C1)CC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

N,N-dibenzyl-2-(N-methylsulfonylanilino)acetamide is a chemical compound known for its unique structure and properties It is characterized by the presence of dibenzyl groups attached to an acetamide backbone, with a methylsulfonyl group linked to an aniline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dibenzyl-2-(N-methylsulfonylanilino)acetamide typically involves the reaction of N-methylsulfonylaniline with dibenzylamine and acetic anhydride. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the desired product. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the pure compound .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity. The reaction conditions are optimized to maximize efficiency and minimize by-products. The final product is subjected to rigorous quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

N,N-dibenzyl-2-(N-methylsulfonylanilino)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methylsulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted acetamide derivatives.

Scientific Research Applications

N,N-dibenzyl-2-(N-methylsulfonylanilino)acetamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N,N-dibenzyl-2-(N-methylsulfonylanilino)acetamide involves its interaction with specific molecular targets. The compound is known to inhibit certain enzymes and proteins, thereby affecting various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

N,N-dibenzyl-2-(N-methylsulfonylanilino)acetamide can be compared with other similar compounds, such as:

• N,N-dibenzyl-2-(2-methoxy(methylsulfonyl)anilino)acetamide
• N,N-dibenzyl-2-(3-fluoro(methylsulfonyl)anilino)acetamide
• N,N-dibenzyl-2-(2-methyl(methylsulfonyl)anilino)acetamide

These compounds share structural similarities but differ in their substituents, which can lead to variations in their chemical properties and applications.